Cas no 746651-77-4 (2-Bromo-4'-cyanobenzophenone)
2-Bromo-4'-cyanobenzophenone structure
Product Name:2-Bromo-4'-cyanobenzophenone
CAS No:746651-77-4
MF:C14H8BrNO
MW:286.123422622681
CID:979725
PubChem ID:24722737
Update Time:2025-04-19
2-Bromo-4'-cyanobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4'-cyanobenzophenone
- 4-(2-bromobenzoyl)benzonitrile
- MFCD00672019
- DTXSID40641431
- 2-bromo-4'-cyanobenzophenone, AldrichCPR
- 746651-77-4
- AKOS016017771
-
- MDL: MFCD00672019
- Inchi: 1S/C14H8BrNO/c15-13-4-2-1-3-12(13)14(17)11-7-5-10(9-16)6-8-11/h1-8H
- InChI Key: QDUFXCOYFONVNX-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(C1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 284.97900
- Monoisotopic Mass: 284.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.55178
2-Bromo-4'-cyanobenzophenone Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Bromo-4'-cyanobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201473-1g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 97% | 1g |
£340.00 | 2022-03-01 | |
| Fluorochem | 201473-2g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 97% | 2g |
£624.00 | 2022-03-01 | |
| Fluorochem | 201473-5g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 97% | 5g |
£1120.00 | 2022-03-01 | |
| TRC | B066270-250mg |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 250mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B066270-500mg |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 500mg |
$ 480.00 | 2022-06-07 | ||
| A2B Chem LLC | AE05994-1g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 97% | 1g |
$423.00 | 2024-04-19 | |
| A2B Chem LLC | AE05994-5g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 97% | 5g |
$1288.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781048-1g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 98% | 1g |
¥20661.00 | 2024-07-28 | |
| Crysdot LLC | CD12037087-1g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 95+% | 1g |
$316 | 2024-07-24 | |
| Crysdot LLC | CD12037087-5g |
2-Bromo-4'-cyanobenzophenone |
746651-77-4 | 95+% | 5g |
$922 | 2024-07-24 |
2-Bromo-4'-cyanobenzophenone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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